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Compound of Interest

Compound Name: 2-Chloro-1,1, 1-trifluoroethane

Cat. No.: B1216089

HCFC-133a: An Environmental Impact
Benchmark for Refrigerants

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of the environmental impact of 1-chloro-
1,2,2-trifluoroethane (HCFC-133a) against a range of other common refrigerants. The following
sections present quantitative data, detailed experimental methodologies, and a visual
representation of refrigerant classification to aid in informed decision-making for researchers,
scientists, and professionals in drug development who may use these compounds in their
processes.

Environmental Impact Data Summary

The primary metrics used to evaluate the environmental impact of refrigerants are the Ozone
Depletion Potential (ODP) and the Global Warming Potential (GWP).[1][2] ODP quantifies a
substance's ability to destroy stratospheric ozone relative to chlorofluorocarbon-11 (CFC-11),
which has a reference ODP of 1.[3][4] GWP measures the heat-trapping ability of a gas in the
atmosphere relative to carbon dioxide (CO2), which has a GWP of 1 over a 100-year time
horizon.[5] Another critical parameter is the atmospheric lifetime, which indicates how long a
substance persists in the atmosphere.
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The table below summarizes these key environmental impact parameters for HCFC-133a and

other selected refrigerants from different classes.

Atmospheri

. Chemical o GWP (100-
Refrigerant Class c Lifetime ODP
Formula year)
(years)
0.017 -
4.45 - 4.6[5]
HCFC-133a C2H2CIF3 HCFC 0.019[5][6][7]  380[7][8]
[61[71[8]
[8]
CFC-11 CCI3F CFC 45 1.0 4750
CFC-12 CCI2F2 CFC 100 1.0 10900
HCFC-22 CHCIF2 HCFC 12 0.055 1810
HCFC-141b C2H3CI2F HCFC 9.2[9] 0.11[9] 725[9]
HFC-134a C2H2F4 HFC 14 0 1430
HFC-32 CH2F2 HFC 5.4[10] 0 675
HFO-1234yf C3H2F4 HFO 0.03 (days) 0 <1
R-717 Natural
] NH3 ] Days 0 0
(Ammonia) Refrigerant
Natural
R-744 (CO2) CO2 _ ~100 0 1
Refrigerant
HC
R-290
C3H8 (Hydrocarbon  Days 0 ~3
(Propane)

)

Methodologies for Determining Environmental

Impact

The determination of ODP and GWP values involves a combination of laboratory

measurements and atmospheric modeling rather than a single direct experiment. These

methodologies are established and periodically updated by international scientific bodies such
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as the Intergovernmental Panel on Climate Change (IPCC) and the World Meteorological

Organization (WMO) in their Scientific Assessment of Ozone Depletion reports.[5][8]

Ozone Depletion Potential (ODP) Calculation

The ODP of a substance is not measured directly but is calculated based on its atmospheric

lifetime and its effectiveness in destroying ozone compared to CFC-11. The methodology

involves:

Determining Atmospheric Lifetime: The atmospheric lifetime of a volatile organic compound
(VOC) like a refrigerant is determined by its rate of removal from the atmosphere. This is
primarily through photolysis (breakdown by sunlight) and reaction with hydroxy! radicals (OH)
in the troposphere.[11]

o Laboratory Studies: Rate constants for the reaction of the compound with OH radicals are
measured in laboratory settings over a range of temperatures and pressures that simulate
atmospheric conditions.

o Atmospheric Modeling: These kinetic data are then used as inputs for complex 2-D or 3-D
global atmospheric models that simulate atmospheric transport and chemistry to calculate
the overall atmospheric lifetime.[5][7][8]

Calculating Ozone Depletion Effectiveness: The models also simulate the transport of the
substance to the stratosphere, its breakdown, and the subsequent catalytic destruction of
ozone by the released chlorine or bromine atoms.

Normalizing to CFC-11: The calculated total ozone loss per unit mass of the substance is
then divided by the calculated total ozone loss per unit mass of CFC-11 to yield the ODP
value.[1][2] For refrigerant blends, the ODP is the mass-weighted average of the ODPs of its
individual components.[1]

Global Warming Potential (GWP) Calculation

The GWP of a gas is a measure of its radiative forcing (the change in net atmospheric energy)
compared to that of CO2 over a specific time horizon, typically 100 years. The calculation

involves:
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» Measuring Infrared Absorption: The ability of a molecule to absorb infrared radiation is a key
factor in its GWP. The infrared absorption cross-section of the gas is measured in the
laboratory using techniques like Fourier Transform Infrared (FTIR) spectroscopy.[7][8][12]
This determines the wavelengths at which the molecule absorbs energy and the intensity of
that absorption.

o Determining Atmospheric Lifetime: As with ODP, the atmospheric lifetime of the gas is a
critical component of the GWP calculation and is determined through laboratory kinetic
studies and atmospheric modeling.

» Calculating Radiative Efficiency: The radiative efficiency, which is the radiative forcing per
unit change in atmospheric concentration, is calculated from the infrared absorption
spectrum and atmospheric properties.

 Integrating over a Time Horizon: The GWP is then calculated by integrating the radiative
forcing of a pulse emission of the gas over a chosen time horizon (e.g., 100 years) and
dividing it by the integrated radiative forcing of a pulse emission of an equal mass of CO2
over the same period.[5] For refrigerant blends, the GWP is the mass-weighted average of
the GWPs of its individual components.[6]

Refrigerant Classification by Environmental Impact

The following diagram illustrates the logical classification of refrigerants based on their key
environmental impact characteristics.
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Caption: Classification of refrigerants based on environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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